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Compound of Interest

Compound Name: Tyclopyrazoflor

Cat. No.: B611520 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the scalable synthesis of

key intermediates of Tyclopyrazoflor, a novel insecticide. Tyclopyrazoflor is a pyridinyl–

pyrazole insecticide with significant activity against sap-feeding insects[1]. The synthesis of this

complex molecule involves several key intermediates, and the efficiency of their production is

crucial for the viable commercialization of the final product. These notes are intended to

provide researchers and professionals in drug development and agrochemical synthesis with a

comprehensive guide to scalable synthetic routes.

Key Intermediates and Synthetic Strategies
The synthesis of Tyclopyrazoflor can be deconstructed into the preparation of two primary

intermediates: a substituted pyrazole core and a trifluoropropyl thioether side chain. A scalable

process is essential for the cost-effective production of these components.

One of the core intermediates is 3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic acid.

This compound is a crucial building block for numerous fungicides that act by inhibiting

succinate dehydrogenase (SDHI)[2].

Another key intermediate is methyl 3-((3,3,3-trifluoropropyl)thio)propanoate, which forms a

critical side chain of the final Tyclopyrazoflor molecule. A significant challenge in its synthesis

is controlling the regioselectivity of the thiol-ene reaction[3].
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The overall synthetic approach for Tyclopyrazoflor, as outlined in the literature, begins with a

[3+2] cyclization reaction, followed by several functional group transformations to build the core

pyrazole structure, and finally, acylation and alkylation to introduce the side chain and complete

the molecule[1][4].

Synthetic Pathway Overview
The following diagram illustrates the general synthetic scheme for Tyclopyrazoflor.

3-hydrazinopyridine hydrochloride + Methyl acrylate Pyrazolidinone Intermediate[3+2] Cyclization Disubstituted PyrazoleChlorination & Oxidation Aminopyrazole DerivativeNitration & Reduction Secondary AmideAcylation with propanoyl chloride of G TyclopyrazoflorAlkylation

Methyl 3-((3,3,3-trifluoropropyl)thio)propanoate
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Optimized Thiol-Ene Reaction Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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